Cas no 1797869-66-9 (2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride)

• Product Name: 2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride
• CAS No: 1797869-66-9
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 4614845
• PubChem ID: 136248767
• Update Time: 2025-05-27

2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-hydroxybenzene-1-carboximidamide hydrochloride
• 2-chloro-6-hydroxybenzenecarboximidamide;hydrochloride
• Z1815155450
• 2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride

• Inchi： 1S/C7H7ClN2O.ClH/c8-4-2-1-3-5(11)6(4)7(9)10;/h1-3,11H,(H3,9,10);1H
• InChI Key： CCBPMABNFXPJMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=N)N)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 70.1

Additional information on 2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride

Comprehensive Overview of 2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride (CAS No. 1797869-66-9)

2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride (CAS No. 1797869-66-9) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a chloro and hydroxy functional group, makes it a valuable intermediate in the development of bioactive molecules. Researchers often search for "2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride synthesis" or "CAS 1797869-66-9 applications," reflecting its growing relevance in drug discovery and material science.

The compound's carboximidamide moiety is particularly noteworthy, as it serves as a key building block in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in addressing metabolic disorders, a topic gaining traction in scientific communities. Queries like "2-Chloro-6-hydroxybenzene derivatives in drug development" or "hydroxybenzene carboximidamide uses" underscore its versatility. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS 1797869-66-9 is often explored for its reactivity in nucleophilic substitution reactions. Laboratories frequently investigate "optimizing 2-Chloro-6-hydroxybenzene-1-carboximidamide yield" or "green chemistry approaches for benzene derivatives," aligning with the industry's shift toward sustainable practices. The compound's stability under varying pH conditions also makes it a candidate for advanced catalytic studies.

In analytical applications, 2-Chloro-6-hydroxybenzene-1-carboximidamide hydrochloride is employed as a reference standard in HPLC and mass spectrometry. Its distinct UV absorption profile answers the demand for "high-purity analytical standards for benzene-based compounds." Furthermore, its role in polymer science—particularly in functionalizing resins—has sparked interest in searches like "hydroxybenzene monomers for smart materials."

As the scientific community prioritizes precision medicine, the demand for tailored intermediates like 1797869-66-9 continues to rise. Its compatibility with cross-coupling reactions positions it as a staple in fragment-based drug design, addressing trending queries such as "small molecule libraries for high-throughput screening." With rigorous quality control protocols, this compound meets the stringent requirements of ISO-certified research facilities worldwide.